Cas no 186545-33-5 (6-Bromo-3-(dimethylamino)-1,2,3,4-tetrahydro-9h-carbazole)

• Product Name: 6-Bromo-3-(dimethylamino)-1,2,3,4-tetrahydro-9h-carbazole
• CAS No: 186545-33-5
• MF: C₁₄H₁₇BrN₂
• MW: 293.202182531357
• MDL: MFCD13563140
• CID: 850685
• PubChem ID: 22001719
• Update Time: 2025-05-21

6-Bromo-3-(dimethylamino)-1,2,3,4-tetrahydro-9h-carbazole Chemical and Physical Properties

Names and Identifiers

• 1H-Carbazol-3-amine, 6-bromo-2,3,4,9-tetrahydro-N,N-dimethyl-
• 6-BROMO-3-(DIMETHYLAMINO)-1,2,3,4-TETRAHYDRO-9H-CARBAZOLE
• 6-bromo-N,N-dimethyl-2,3,4,9-tetrahydro-1H-carbazol-3-amine
• ACMC-209eob
• AG-E-35761
• ANW-23289
• CTK4D9281
• KB-83332
• N,N-dimethyl-(6-bromo-2,3,4,9-tetrahydro-1H-carbazol-3-yl)amine
• OR17505
• SureCN6964061
• PS-3958
• MFCD13563140
• CS-0211866
• 186545-33-5
• DTXSID80621398
• AKOS026673591
• SCHEMBL6964061
• 6-Bromo-3-(dimethylamino)-1,2,3,4-tetrahydro-9h-carbazole

• MDL： MFCD13563140
• Inchi： 1S/C14H17BrN2/c1-17(2)10-4-6-14-12(8-10)11-7-9(15)3-5-13(11)16-14/h3,5,7,10,16H,4,6,8H2,1-2H3
• InChI Key： ALROKAKJPVGNST-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C1=C(CCC(C1)N(C)C)N2

Computed Properties

• Exact Mass: 292.05800
• Monoisotopic Mass: 292.05751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 19Ų

Experimental Properties

• PSA: 19.03000
• LogP: 3.34930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles

Additional information on 6-Bromo-3-(dimethylamino)-1,2,3,4-tetrahydro-9h-carbazole

6-Bromo-3-(dimethylamino)-1,2,3,4-tetrahydro-9H-carbazole: A Comprehensive Overview

The compound 6-Bromo-3-(dimethylamino)-1,2,3,4-tetrahydro-9H-carbazole, also known by its CAS number 186545-33-5, is a significant molecule in the field of organic chemistry and materials science. This compound belongs to the class of carbazoles, which are heterocyclic aromatic compounds with a wide range of applications in electronics, optoelectronics, and pharmaceuticals. The structure of this compound features a bromine atom at the 6th position and a dimethylamino group at the 3rd position on the carbazole skeleton. These substituents play a crucial role in determining its electronic properties and reactivity.

Recent studies have highlighted the potential of 6-Bromo-3-(dimethylamino)-1,2,3,4-tetrahydro-9H-carbazole in organic light-emitting diodes (OLEDs) due to its unique electronic characteristics. The bromine substitution at the 6th position enhances the molecule's stability and improves its ability to act as a charge transport layer in OLED devices. Additionally, the dimethylamino group at the 3rd position contributes to the molecule's electron-donating properties, which are essential for efficient charge injection and transport in these devices.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization. The synthesis route often begins with the preparation of a base carbazole structure, followed by bromination at the 6th position and subsequent alkylation to introduce the dimethylamino group. Recent advancements in catalytic methods have enabled more efficient and selective synthesis pathways for this compound.

The chemical properties of 6-Bromo-3-(dimethylamino)-1,2,3,4-tetrahydro-9H-carbazole make it an attractive candidate for various applications beyond OLEDs. For instance, its ability to act as a precursor for more complex molecular architectures has been explored in recent research. By incorporating this compound into larger molecular frameworks through coupling reactions or polymerization processes, researchers have demonstrated its potential in developing advanced materials for energy storage devices such as supercapacitors and batteries.

In addition to its electronic applications, this compound has shown promise in biotechnology and drug delivery systems. The dimethylamino group imparts amphiphilic properties to the molecule, enabling it to interact with both hydrophilic and hydrophobic environments. This characteristic makes it suitable for use as a drug carrier or as a component in bio-sensing devices.

The structural versatility of 6-Bromo-3-(dimethylamino)-1,2,3,tetrahydro-9H-carbazole has also led to its investigation as a building block for supramolecular assemblies. By exploiting intermolecular interactions such as hydrogen bonding and π–π stacking interactions facilitated by its aromatic framework and functional groups, researchers have successfully synthesized self-assembled structures with potential applications in nanotechnology.

In conclusion,6-Bromo-3-(dimethylamino)-1,tetrahydrocarbazole, CAS No: 186545-33-5 is a versatile compound with diverse applications across multiple disciplines. Its unique electronic properties and structural flexibility make it an invaluable tool for researchers working on cutting-edge technologies such as organic electronics and advanced materials science.